Cas no 28024-56-8 (crotyl glycine)
crotyl glycine structure
Product Name:crotyl glycine
CAS No:28024-56-8
MF:C6H11NO2
MW:129.157041788101
CID:914987
PubChem ID:6441491
Update Time:2025-04-19
crotyl glycine Chemical and Physical Properties
Names and Identifiers
-
- crotyl glycine
- (E)-2-aminohex-4-enoic acid
- (+)(R)-5-amino-hexen-(2)-oic acid-(6)
- (+)(R)-5-Amino-hexen-(2)-saeure-(6)
- 4-Hexonoic acid,2-amino-,(+-)
- GAMMA-METHALLYL GLYCINE
-
- Inchi: 1S/C6H11NO2/c1-2-3-4-5(7)6(8)9/h2-3,5H,4,7H2,1H3,(H,8,9)/b3-2+
- InChI Key: OPOBBDXDRHKTJF-NSCUHMNNSA-N
- SMILES: OC(C(C/C=C/C)N)=O
Computed Properties
- Exact Mass: 129.07900
- Monoisotopic Mass: 129.078979
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3
- XLogP3: -2
Experimental Properties
- Density: 1.077
- Boiling Point: 239.3°C at 760 mmHg
- Flash Point: 98.5°C
- Refractive Index: 1.495
- PSA: 49.33000
- LogP: 0.62760
crotyl glycine Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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